[(1R,2R)-2-(Difluoromethyl)cyclopropyl]methanamine;hydrochloride

• IUPAC Name: [(1R,2R)-2-(difluoromethyl)cyclopropyl]methanamine;hydrochloride
• InChI: InChI=1S/C5H9F2N.ClH/c6-5(7)4-1-3(4)2-8;/h3-5H,1-2,8H2;1H/t3-,4+;/m0./s1
• InChI Key: DUBISPPRELAHOW-RFKZQXLXSA-N
• Canonical SMILES: C1C(C1C(F)F)CN.Cl
• Isomeric SMILES: C1[C@H]([C@@H]1C(F)F)CN.Cl
• Molecular Formula: C5H10ClF2N
• Molecular Weight: 157.59 g/mol

Description

“[(1R,2R)-2-(Difluoromethyl)cyclopropyl]methanamine;hydrochloride” is a chemical compound with the CAS Number: 2260935-77-9. It is offered by various chemical suppliers.

Synthesis Analysis

The synthesis of difluoromethyl-substituted cyclopropanes like “[(1R,2R)-2-(Difluoromethyl)cyclopropyl]methanamine;hydrochloride” is a challenging area in modern chemistry. An atom-economic and concise synthesis has not been described to date.

Molecular Structure Analysis

The molecular structure of “[(1R,2R)-2-(Difluoromethyl)cyclopropyl]methanamine;hydrochloride” can be analyzed using 19F NMR spectroscopy. This technique has great potential for the structure elucidation of fluorinated organic molecules.

Chemical Reactions Analysis

The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Physical And Chemical Properties Analysis

The physical form of “[(1R,2R)-2-(Difluoromethyl)cyclopropyl]methanamine;hydrochloride” is a powder. It has a molecular weight of 157.59. The storage temperature is room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The difluoromethyl cyclopropyl scaffold in EN300-6735853 serves as a valuable bioisostere. Researchers have explored its potential as a replacement for other functional groups in drug molecules. . The compound’s conformational rigidity and fluorine substitution make it an attractive building block for novel drug candidates.

Photochemical Reactions

EN300-6735853 has been investigated in photochemical reactions. Its unique cyclopropyl ring can undergo selective difluoroalkylation under specific conditions. . Researchers explore its use as a precursor in photochemical transformations to access diverse molecular architectures.

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The field of difluoromethylation has benefited from the invention of multiple difluoromethylation reagents. Future research may focus on the precise site-selective installation of CF2H onto large biomolecules such as proteins. This could streamline access to molecules of pharmaceutical relevance and generate interest for process chemistry.